Cas no 329707-61-1 (2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide
• CAS No: 329707-61-1
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5453602
• PubChem ID: 680672
• Update Time: 2025-10-31

2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxy-N-(4-methylphenyl)benzeneacetamide
• 329707-61-1
• BDBM50384787
• Oprea1_642650
• AKOS000520930
• Z28134863
• EN300-26866673
• 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide
• CHEMBL2037377
• Oprea1_731145

• Inchi： 1S/C17H19NO3/c1-12-4-7-14(8-5-12)18-17(19)11-13-6-9-15(20-2)16(10-13)21-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key： ZJLSBQBOSJOGPH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(NC1C=CC(C)=CC=1)=O)OC

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide

Recent Advances in the Study of 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide (CAS: 329707-61-1)

The compound 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide (CAS: 329707-61-1) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, pharmacological properties, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide. One of the key findings is its interaction with specific cellular targets, including enzymes and receptors, which may contribute to its observed pharmacological effects. For instance, research has demonstrated that this compound exhibits inhibitory activity against certain kinases, suggesting its potential as a lead compound for the development of kinase inhibitors in cancer therapy.

In addition to its kinase inhibitory properties, 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies have shown that this compound can modulate inflammatory pathways and reduce oxidative stress, which are critical factors in the pathogenesis of various neurodegenerative diseases. These findings highlight the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis and optimization of 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound, which is essential for further pharmacological and clinical studies. Moreover, structure-activity relationship (SAR) studies have provided valuable insights into the structural modifications that can enhance the compound's biological activity and reduce potential side effects.

Despite the promising findings, challenges remain in the development of 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed in future studies. Ongoing research is exploring various formulation strategies and delivery systems to overcome these limitations and improve the compound's pharmacokinetic profile.

In conclusion, 2-(3,4-dimethoxyphenyl)-N-(4-methylphenyl)acetamide (CAS: 329707-61-1) represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject of study. Future research should focus on addressing the current challenges and advancing the compound towards clinical development.